Cas no 68978-65-4 (2,4(1H,3H)-Pyrimidinedione, 6-(dimethylamino)-1,3-dimethyl-5-nitro-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 6-(dimethylamino)-1,3-dimethyl-5-nitro-
• CAS No: 68978-65-4
• MF: C₈H₁₂N₄O₄
• MW: 228.205281257629
• CID: 528059
• PubChem ID: 264294
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 6-(dimethylamino)-1,3-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-(dimethylamino)-1,3-dimethyl-5-nitro-
• NSC99342
• DTXSID70295027
• 68978-65-4
• NSC-99342

• Inchi： 1S/C8H12N4O4/c1-9(2)6-5(12(15)16)7(13)11(4)8(14)10(6)3/h1-4H3
• InChI Key： WISJLWZGORFFLL-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C(=C(N(C)C)N1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 228.08596
• Monoisotopic Mass: 228.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 89.7Ų

Experimental Properties

• PSA: 87